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Compound of Interest

Compound Name: Z3-Dodecenyl E2-butenoate

Cat. No.: B1352934

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
high-purity Z3-Dodecenyl E2-butenoate, a significant semiochemical. While primarily
recognized as the female sex pheromone of the sweet potato weevil (Cylas formicarius), its
high purity and specific chemical structure make it a valuable tool for a range of research
applications, from chemical ecology to sensory neuroscience.[1] This guide is intended to
provide researchers with the necessary information to effectively utilize this compound in their
studies.

Compound Specifications and Commercial
Availability

High-purity Z3-Dodecenyl E2-butenoate is available from several commercial suppliers.
Researchers should always refer to the supplier's certificate of analysis for batch-specific data.

Table 1: Representative Supplier Specifications for High-Purity Z3-Dodecenyl E2-butenoate
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Parameter Typical Specification

Chemical Name (32)-dodecen-1-yl (2E)-but-2-enoate
CAS Number 104086-73-9

Molecular Formula C16H2802

Molecular Weight 252.4 g/mol

Purity =98%

Formulation Typically a solution in ethanol
Storage -20°C

Stability > 2 years at -20°C

Note: Data compiled from multiple supplier datasheets. Always consult the documentation
provided with your specific product.

Application Notes
Primary Application: Insect Chemical Ecology and Pest
Management Research

Z3-Dodecenyl E2-butenoate is a critical tool for studying the chemical communication of the
sweet potato weevil.[1] Its primary research application lies in the development and
optimization of pheromone-based pest management strategies.[1] High-purity synthetic
pheromone is essential for creating precise and effective lures for monitoring and trapping male
sweet potato weevils.[1]

Research Applications in Sensory Biology and
Neuroscience

For researchers in sensory biology and neuroscience, Z3-Dodecenyl E2-butenoate serves as
a specific olfactory stimulus to investigate the mechanisms of insect olfaction. It can be used to:

« Identify and characterize olfactory sensory neurons (OSNSs) that respond to this specific
pheromone component.
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» Study the signal transduction pathways involved in pheromone detection.

 Investigate the neural circuits in the insect brain that process pheromone information.

Experimental Protocols

Quality Control and Purity Analysis: Gas
Chromatography-Mass Spectrometry (GC-MS)

It is crucial to verify the purity and identity of Z3-Dodecenyl E2-butenoate before use in
sensitive experiments. GC-MS is the standard method for this analysis.

Objective: To confirm the identity and assess the purity of a Z3-Dodecenyl E2-butenoate
sample.

Materials:

Z3-Dodecenyl E2-butenoate sample

High-purity hexane (or other suitable solvent)

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., non-polar or medium-polarity)

Microsyringe

Protocol:

o Sample Preparation: Prepare a dilute solution of the Z3-Dodecenyl E2-butenoate sample in
hexane (e.g., 100 pg/mL).

e GC-MS Instrument Setup (Example Parameters):

o Injector Temperature: 250°C

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

o Oven Temperature Program:
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= Initial temperature: 60°C, hold for 2 minutes

» Ramp: 10°C/min to 280°C

= Hold at 280°C for 5 minutes

o

MS lon Source Temperature: 230°C

[¢]

MS Quadrupole Temperature: 150°C

[e]

lonization Mode: Electron lonization (EIl) at 70 eV

[e]

Mass Scan Range: m/z 40-400

« Injection: Inject 1 L of the prepared sample into the GC-MS.
o Data Analysis:

o ldentify the peak corresponding to Z3-Dodecenyl E2-butenoate based on its retention
time.

o Confirm the identity by comparing the obtained mass spectrum with a reference spectrum
(e.g., from a spectral library).

o Calculate the purity by integrating the peak area of the compound and comparing it to the
total area of all detected peaks.

Diagram 1: GC-MS Analysis Workflow
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Click to download full resolution via product page

A flowchart of the Gas Chromatography-Mass Spectrometry (GC-MS) analysis protocol.

Bioactivity Assay: Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile
compounds.[2] This protocol outlines a general procedure for assessing the bioactivity of Z3-
Dodecenyl E2-butenoate on the sweet potato weevil antenna.

Objective: To measure the antennal response of Cylas formicarius to Z3-Dodecenyl E2-
butenoate.

Materials:

Live male sweet potato weevils

e Z3-Dodecenyl E2-butenoate

e Solvent (e.g., hexane or mineral oil)

« Filter paper strips

o Pasteur pipettes

o EAG system (micromanipulators, electrodes, amplifier, data acquisition system)
» Dissecting microscope

» Saline solution (e.g., Ringer's solution)

Protocol:

e Pheromone Dilution: Prepare a serial dilution of Z3-Dodecenyl E2-butenoate in the chosen
solvent (e.g., from 1 ng/pL to 100 ng/pL).

e Antenna Preparation:

o Immobilize a male sweet potato weevil.
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o Under the microscope, carefully excise one antenna at its base.

o Mount the excised antenna between two glass capillary electrodes filled with saline
solution. The recording electrode is placed over the distal end of the antenna, and the
reference electrode is placed at the base.

e Stimulus Delivery:

o Apply a known volume (e.g., 10 yL) of a pheromone dilution onto a filter paper strip and
insert it into a Pasteur pipette.

o A continuous stream of humidified, purified air is passed over the antenna.

o The stimulus is delivered by puffing a pulse of air through the Pasteur pipette into the
continuous airstream.

e Recording and Data Analysis:

o

Record the voltage deflection (EAG response) from the antenna upon stimulus
presentation.

o

Use a solvent blank as a negative control.

[¢]

Measure the amplitude of the EAG response for each concentration.

[e]

Plot a dose-response curve to determine the sensitivity of the antenna to the pheromone.

Diagram 2: Electroantennography (EAG) Experimental Workflow
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A workflow diagram for the Electroantennography (EAG) bioassay.

Signaling Pathway
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The detection of Z3-Dodecenyl E2-butenoate by the male sweet potato weevil initiates a well-

characterized olfactory signaling cascade within the olfactory sensory neurons located in the
antennae.

Diagram 3: Insect Pheromone Olfactory Signaling Pathway
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A diagram of the insect pheromone olfactory signaling pathway.
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This document is intended for research purposes only and not for human or veterinary use.
Always follow appropriate laboratory safety procedures when handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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